4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: (2,6-difluorophenyl)-[4-[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H18F2N6O/c1-13-5-6-27(24-13)17-11-16(22-12-23-17)25-7-9-26(10-8-25)19(28)18-14(20)3-2-4-15(18)21/h2-6,11-12H,7-10H2,1H3
• InChI Key: NXIFOMGAOZSUPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C19H18F2N6O
• Molecular Weight: 384.4 g/mol

Description

4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine, also known as DFPP, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound is a small molecule inhibitor that has been shown to have promising therapeutic potential in the treatment of various diseases.

Mechanism of Action

4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine exerts its therapeutic effects by inhibiting the activity of several enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is a key signaling pathway that is frequently dysregulated in cancer cells. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine also inhibits the activity of several other enzymes, including cyclin-dependent kinases and histone deacetylases, which are involved in the regulation of cell cycle progression and gene expression.
Biochemical and Physiological Effects:
4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has been shown to have several biochemical and physiological effects in vitro and in vivo. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has been shown to induce apoptosis, which is a programmed cell death process that is frequently dysregulated in cancer cells. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has also been shown to inhibit cell cycle progression, which can result in the arrest of cancer cells in the G1 or G2/M phases of the cell cycle. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has also been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has several advantages and limitations for use in laboratory experiments. One advantage of 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine is that it is a small molecule inhibitor that can be easily synthesized and purified. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine also has high potency and selectivity, which makes it an ideal tool for studying the role of specific enzymes and signaling pathways in various biological processes. One limitation of 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine is that it has low solubility in aqueous solutions, which can limit its use in some experimental systems.

Future Directions

There are several future directions for the use of 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine in scientific research. One potential direction is the development of 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine as a therapeutic agent for the treatment of cancer. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has shown promising results in preclinical studies and may have potential as a targeted therapy for specific types of cancer. Another potential direction is the use of 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine as a tool for studying the role of specific enzymes and signaling pathways in various biological processes. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine may also have potential as a lead compound for the development of new drugs with improved potency and selectivity.

Synthesis Methods

4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine is synthesized through a multistep process that involves the use of various chemical reagents and solvents. The synthesis of this compound is a complex process that requires expertise in organic chemistry and specialized equipment. The detailed synthesis method of 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine is beyond the scope of this paper.

Scientific Research Applications

4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine is in the field of cancer research. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has been shown to be a potent inhibitor of several cancer cell lines, including breast cancer, lung cancer, and prostate cancer. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine has also been shown to inhibit the growth of tumor cells in animal models of cancer.